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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596

This technical guide provides a comprehensive overview of diphenyl terephthalate (DPT), a
significant aromatic ester. The document is tailored for researchers, scientists, and
professionals in drug development, offering detailed insights into its chemical structure,
physicochemical properties, synthesis protocols, and key applications, with a particular focus
on polymer science.

Chemical Structure and Identification

Diphenyl terephthalate is the diester of terephthalic acid and phenol. Its rigid structure,
conferred by the central benzene ring and the two flanking phenyl groups, is fundamental to its
properties and applications, particularly in the synthesis of thermally stable polymers.
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Identifier Value
IUPAC Name diphenyl benzene-1,4-dicarboxylate[1][2][3]
CAS Number 1539-04-4[1][3][41[5]1[6][7]

Molecular Formula

C20H1404[2][3][41[5][6][ 7]

Molecular Weight 318.33 g/mol [1][8]
INnChI=1S/C20H1404/c21-19(23-17-7-3-1-4-8-
InChl 17)15-11-13-16(14-12-15)20(22)24-18-9-5-2-6-
10-18/h1-14H[1][2][4][5]
HPGJOUYGWKFYQW-UHFFFAOYSA-N[1][4]
InChlKey

(516171

Canonical SMILES

C1=CC=C(C=C1)0C(=0)C2=CC=C(C=C2)C(=
0)OC3=CC=CC=C3

Synonyms

Terephthalic acid, diphenyl ester; 1,4-
Benzenedicarboxylic acid, diphenyl ester[2][3][4]
[61[7]

Physicochemical and Spectroscopic Properties

The properties of diphenyl terephthalate are summarized below. These characteristics are

crucial for its application in polymer synthesis and materials science.

Table of Physicochemical Properties
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Property

Value Source

Physical State

White to light yellow crystalline

powder

Not explicitly stated in search

Melting Point
results
- ) Not explicitly stated in search
Boiling Point
results
Purity >98.0% (GC) [8]

Table of Spectroscopic Data

Technique

Data

Infrared (IR) Spectroscopy

Data available in the NIST WebBook[4]

Mass Spectrometry (MS)

Electron ionization mass spectrum data is
available in the NIST WebBook[4][5]

Specific tH and 3C NMR data for diphenyl
terephthalate were not found in the provided

Nuclear Magnetic Resonance (NMR)

Spectroscopy

search results. However, the expected chemical
shifts for the aromatic protons would be in the

range of 7-8.5 ppm.

Synthesis of Diphenyl Terephthalate

Diphenyl terephthalate can be synthesized through several methods. The following sections

detail the most common laboratory and industrial protocols.

Direct Esterification of Terephthalic Acid with Diphenyl

Carbonate

A prominent method for synthesizing diphenyl terephthalate involves the direct reaction of

terephthalic acid with diphenyl carbonate.[1] This process is advantageous as it circumvents

the need for acid chlorides or acetic anhydride.[9]
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Caption: Synthesis of Diphenyl Terephthalate via Direct Esterification.
Experimental Protocol:
This protocol is based on a patented process for the preparation of diphenyl terephthalate.[9]

e Reactants and Catalyst: A mixture of terephthalic acid and at least a stoichiometric amount of
diphenyl carbonate is prepared. Stannous oxide (SnO) is added as a catalyst, at a
concentration of 0.25 to 0.50 mole percent based on the amount of terephthalic acid.[9]

o Reaction Conditions: The mixture is heated to a temperature between 250°C and 300°C for
a period of 30 minutes to 2.5 hours under a nitrogen sparge.[9]

e Product Formation and Byproduct Removal: During the heating period, the phenol formed in
the reaction is removed at atmospheric pressure to drive the equilibrium towards the product.

[9]

 Purification: Any excess diphenyl carbonate is removed by distillation under vacuum (1 mm
Hg) at 140°C. The diphenyl terephthalate product is then recovered by distillation at 250°C
under vacuum (1 mm Hg).[9]
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This method is reported to achieve high yields of 85-90%.[1]

Transesterification of Dialkyl Terephthalate with Phenyl
Acetate

Another method involves the transesterification of a dialkyl terephthalate (e.g., dimethyl
terephthalate) with phenyl acetate.

Experimental Protocol:

This process is detailed in a patent for producing pure, colorless diphenyl terephthalate.[10]

Reactant Mixture: A dialkyl terephthalate with one to six carbon atoms in the alkyl groups is
heated with at least an equivalent amount of phenyl acetate.[10]

o Adsorbent Addition: Approximately 1 to 5 percent by weight of activated carbon is added to
the mixture. This step is crucial for adsorbing chromatic impurities before the catalyst is
introduced.[1][10]

o Catalysis: The mixture is heated in an inert atmosphere to a temperature above 150°C. A
titanic acid ester catalyst (0.1 to 5.0 percent by weight) is then added.[10]

» Reaction Progression: The reaction proceeds with the cleavage and removal of alkyl acetate.

 Purification: After the reaction is complete, the crude ester mixture containing activated
carbon is introduced into xylene, which may also contain fresh activated carbon. The final
product is purified by crystallization.[10]

Chemical Reactivity

Diphenyl terephthalate undergoes typical ester reactions, including hydrolysis and
transesterification. These reactions are central to its role as a monomer in polyester synthesis.

Hydrolysis

Diphenyl terephthalate can be hydrolyzed back to terephthalic acid and phenol under both
acidic and basic conditions.
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Acid-Catalyzed Hydrolysis:
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Caption: Acid-Catalyzed Hydrolysis of Diphenyl Terephthalate.

Mechanism:

e Protonation: The carbonyl oxygen of an ester group is protonated by an acid catalyst (e.g.,
H2S0a4), increasing the electrophilicity of the carbonyl carbon.[1]

» Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated
carbonyl carbon.[1]

o Tetrahedral Intermediate Formation: This results in the formation of a tetrahedral
intermediate.[1]

» Proton Transfer: A proton is transferred to the phenoxy group, making it a good leaving group
(phenol).[1]

» Elimination and Deprotonation: The intermediate collapses, eliminating a molecule of phenol
and regenerating the acid catalyst to yield the carboxylic acid.[1]
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Base-Catalyzed Hydrolysis (Saponification):

This reaction involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the
ester.

Transesterification

Transesterification is a key reaction of diphenyl terephthalate, particularly in polymer
chemistry. The reaction with diols, such as ethylene glycol, is a fundamental step in the
synthesis of polyesters like polyethylene terephthalate (PET).[1]

Giphenyl Terephthalate
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A
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Caption: Transesterification of Diphenyl Terephthalate with Ethylene Glycol.

In this process, diphenyl terephthalate reacts with ethylene glycol at high temperatures in the
presence of a catalyst to produce bis(2-hydroxyethyl) terephthalate and phenol.[1] The bis(2-
hydroxyethyl) terephthalate is then polymerized to form PET.

Applications

The primary application of diphenyl terephthalate is in the field of polymer and materials

science.

o Monomer for Polyesters: It is a critical monomer and building block in the synthesis of
polyesters, most notably as a precursor in some routes to polyethylene terephthalate (PET)
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and its aromatic analogues.[1]

e Model Compound: Researchers utilize diphenyl terephthalate as a model compound to
study polymerization kinetics, catalyst efficiency, and the thermal properties of polyesters.
The phenyl ester groups offer distinct reactivity and avoid complications from free acid
groups.[1]

e Specialty Plastics and Liquid Crystalline Polymers: It is employed in the development of
specialty plastics and liquid crystalline polymers.[1]

e Organic Frameworks: The rigid terephthalate core and aromatic end groups make it a
valuable candidate for research in crystal engineering and the creation of novel materials
with tailored mechanical and thermal properties.[1]

» Organic Synthesis: It serves as a starting material in various organic syntheses.[11]

While some phthalates have been used as excipients in pharmaceutical formulations, there is
no indication from the search results that diphenyl terephthalate is used in drug development.
In fact, regulatory bodies like the FDA have recommended avoiding the use of certain
phthalates like DBP and DEHP in drug products due to potential toxicity.[12]

Safety and Handling

Diphenyl terephthalate is considered an irritant and may cause fire on contact with
combustible materials. It is recommended to handle this chemical with appropriate personal
protective equipment in a well-ventilated area.[2] It is intended for research use only and not for
human or veterinary use.[1]

Conclusion

Diphenyl terephthalate is a versatile aromatic ester with significant applications in polymer
chemistry and materials science. Its well-defined structure and reactivity make it an important
monomer for high-performance polymers and a valuable tool for research in polymerization
kinetics. The synthesis methods are well-established, offering routes to high-purity material.
While its direct application in drug development is not apparent, its role in the broader chemical
industry remains crucial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

